Pd-catalyzed vinyl C–H amination with diaziridinone†
Organic Chemistry Frontiers Pub Date: 2023-11-23 DOI: 10.1039/D3QO01472J
Abstract
This work describes a Pd-catalyzed vinyl C–H amination of N-(quinolin-8-yl)acrylamides with di-t-butyldiaziridinone, providing ready access to a variety of 3-amino-N-(quinolin-8-yl)acrylamides. The reaction likely proceeds via vinyl C–H activation to form a pallada(II)cycle and subsequent amination with di-t-butyldiaziridinone.
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Journal Name:Organic Chemistry Frontiers
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CAS no.: 137868-52-1
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